Cas no 1797179-76-0 (3-(2-methoxyethyl)-1-4-(3-methoxypyrrolidin-1-yl)phenylurea)

• Product Name: 3-(2-methoxyethyl)-1-4-(3-methoxypyrrolidin-1-yl)phenylurea
• CAS No: 1797179-76-0
• MF: C₁₅H₂₃N₃O₃
• MW: 293.36142373085
• CID: 6263834
• PubChem ID: 71809614
• Update Time: 2025-05-24

3-(2-methoxyethyl)-1-4-(3-methoxypyrrolidin-1-yl)phenylurea Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxyethyl)-1-4-(3-methoxypyrrolidin-1-yl)phenylurea
• F6442-5095
• 3-(2-METHOXYETHYL)-1-[4-(3-METHOXYPYRROLIDIN-1-YL)PHENYL]UREA
• 1-(2-methoxyethyl)-3-(4-(3-methoxypyrrolidin-1-yl)phenyl)urea
• 1-(2-methoxyethyl)-3-[4-(3-methoxypyrrolidin-1-yl)phenyl]urea
• AKOS024565159
• 1797179-76-0

• Inchi： 1S/C15H23N3O3/c1-20-10-8-16-15(19)17-12-3-5-13(6-4-12)18-9-7-14(11-18)21-2/h3-6,14H,7-11H2,1-2H3,(H2,16,17,19)
• InChI Key： YWCFMPBBRKAINT-UHFFFAOYSA-N
• SMILES： O(C)C1CN(C2C=CC(=CC=2)NC(NCCOC)=O)CC1

Computed Properties

• Exact Mass: 293.17394160g/mol
• Monoisotopic Mass: 293.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 62.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 3-(2-methoxyethyl)-1-4-(3-methoxypyrrolidin-1-yl)phenylurea

Professional Introduction to Compound with CAS No. 1797179-76-0 and Product Name: 3-(2-methoxyethyl)-1-4-(3-methoxypyrrolidin-1-yl)phenylurea

The compound with the CAS number 1797179-76-0 and the product name 3-(2-methoxyethyl)-1-4-(3-methoxypyrrolidin-1-yl)phenylurea represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug development, particularly in the treatment of neurological and inflammatory disorders. The structural features of this molecule, including its urea moiety and pyrrolidine ring, contribute to its unique pharmacological properties, making it a promising candidate for further investigation.

Recent research in medicinal chemistry has highlighted the importance of substituted phenylureas in the development of novel therapeutic agents. The presence of a 2-methoxyethyl group at the 3-position of the phenyl ring and a 3-methoxypyrrolidin-1-yl substituent at the 4-position introduces specific interactions with biological targets, enhancing binding affinity and selectivity. These structural elements have been shown to modulate enzyme activity and receptor binding, which are critical for therapeutic efficacy.

One of the most compelling aspects of this compound is its potential role in addressing neurological disorders. Studies have demonstrated that molecules with similar structural motifs can interact with neurotransmitter receptors and ion channels, thereby influencing neural signaling pathways. The pyrrolidine ring, in particular, is known for its ability to enhance solubility and bioavailability, which are essential factors for oral administration. This feature makes 3-(2-methoxyethyl)-1-4-(3-methoxypyrrolidin-1-yl)phenylurea an attractive candidate for further development as a therapeutic agent.

In addition to its neurological applications, this compound has shown promise in preclinical studies related to inflammation and pain management. The urea moiety is known to exhibit anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory cascade. By targeting these pathways, the compound may offer a novel approach to treating chronic inflammatory conditions without the side effects associated with traditional anti-inflammatory drugs.

The synthesis of 3-(2-methoxyethyl)-1-4-(3-methoxypyrrolidin-1-yl)phenylurea involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution, allows for the efficient introduction of the required functional groups. These synthetic strategies are critical for producing compounds with the desired pharmacological properties while minimizing unwanted byproducts.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of this compound with biological targets. The use of docking algorithms has revealed that the urea moiety and pyrrolidine ring interact favorably with specific amino acid residues on target proteins, leading to strong binding affinity. These insights have guided the optimization of the compound’s structure to improve its pharmacokinetic profile and therapeutic efficacy.

Future research directions include exploring the mechanism of action of 3-(2-methoxyethyl)-1-4-(3-methoxypyrrolidin-1-yl)phenylurea at a molecular level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy will be employed to elucidate the detailed interactions between this compound and its biological targets. Additionally, pharmacokinetic studies will be conducted to assess its absorption, distribution, metabolism, and excretion (ADME) properties.

The development of novel pharmaceutical agents relies heavily on interdisciplinary collaboration between chemists, biologists, and clinicians. The case of 1797179-76-0 underscores the importance of such collaboration in translating basic research into tangible therapeutic benefits. By leveraging cutting-edge synthetic methods and computational tools, researchers can accelerate the discovery and development of new drugs that address unmet medical needs.

In conclusion, 3-(2-methoxyethyl)-1-4-(3-methoxypyrrolidin-1-yl)phenylurea represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and demonstrated biological activity make it an attractive molecule for developing new treatments for neurological disorders, inflammation, and other conditions. As research continues to uncover new insights into its mechanism of action and pharmacological properties, this compound holds significant potential for improving patient outcomes.